Z-Gly-Gly-Arg-AMC acetate
Overview
Description
Z-Gly-Gly-Arg-AMC acetate is a thrombin-specific fluorogenic substrate for testing of thrombin generation in PRP and platelet-poor plasma (PPP).
Scientific Research Applications
Thrombin Monitoring in Plasma
Z-Gly-Gly-Arg-AMC acetate is used in methods to monitor thrombin activity in clotting plasma. It is particularly effective as its fluorescent split-product can be continuously measured without being impaired by turbidity, allowing direct measurement in platelet-rich plasma (Hemker et al., 2000).
Enzyme Kinetics and Inhibition
It has applications in studying the kinetics of enzyme actions, such as isopeptidase T, and their modulation by various substances. For instance, the hydrolytic activity of isopeptidase T towards substrates like Z-Gly-Gly-Arg-AMC is influenced by ubiquitin in a biphasic manner (Stein et al., 1995).
Biochemical Research
In biochemical research, it is used in the synthesis of peptides, like corticotropin derivatives, providing insights into amino acid sequences and their functions (Inouye & Watanabe, 1977).
Drug Delivery and Diagnostic Applications
Recent developments include its use in drug delivery systems. For example, Zr-MOF/AMC nanoparticles, which incorporate Z-Gly-Gly-Arg-AMC, have shown potential for pH/GSH dual-responsive drug release and cancer diagnosis (Lin et al., 2020).
Enzyme Specificity Studies
Z-Gly-Gly-Arg-AMC acetate is also crucial in understanding enzyme specificity. It has been used in characterizing the S subsite specificity of enzymes like cathepsin B (Taralp et al., 1995).
Photovoltaic Efficiency Improvement
In the field of renewable energy, derivatives of Z-Gly-Gly-Arg-AMC have been used to enhance the photovoltaic efficiency of dye-sensitized solar cells (Sharma et al., 2015).
Protease Activity Characterization
The compound is used to characterize protease activities, such as in the study of Trypanosoma cruzi epimastigotes and their proteinase activities (Santana et al., 1992).
Molecular Structural Analysis
Furthermore, its role in molecular structural analysis is significant, as seen in studies like the crystal structure analysis of Z-Gly-Aib-Gly-Aib-OtBu (Gessmann et al., 2015).
Photocatalytic Applications
It has also been explored in photocatalytic applications, such as in the synthesis of ZnO nanopowder for the degradation of pollutants (Peng et al., 2013).
properties
Molecular Formula |
C₃₀H₃₇N₇O₉ |
|---|---|
Molecular Weight |
639.66 |
IUPAC Name |
acetic acid;benzyl N-[2-[[2-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methyl-2-oxochromen-7-yl)amino]-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-2-oxoethyl]carbamate |
InChI |
InChI=1S/C28H33N7O7.C2H4O2/c1-17-12-25(38)42-22-13-19(9-10-20(17)22)34-26(39)21(8-5-11-31-27(29)30)35-24(37)15-32-23(36)14-33-28(40)41-16-18-6-3-2-4-7-18;1-2(3)4/h2-4,6-7,9-10,12-13,21H,5,8,11,14-16H2,1H3,(H,32,36)(H,33,40)(H,34,39)(H,35,37)(H4,29,30,31);1H3,(H,3,4)/t21-;/m0./s1 |
InChI Key |
AVVGJZBMODPHEX-BOXHHOBZSA-N |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CCCN=C(N)N)NC(=O)CNC(=O)CNC(=O)OCC3=CC=CC=C3.CC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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